Cas no 1213160-89-4 ((3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE
• CAS No: 1213160-89-4
• MF: C₉H₈BrClN₂
• MW: 259.530220031738
• CID: 5594549
• PubChem ID: 131045633
• Update Time: 2025-05-19

(3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-4-bromo-3-chloro-, (βR)-
• 1213160-89-4
• N15107

• Inchi： 1S/C9H8BrClN2/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1
• InChI Key： LLZLHQCNLYKNPA-SECBINFHSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 257.95594g/mol
• Monoisotopic Mass: 257.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±40.0 °C(Predicted)
• pka: 6.28±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE

Comprehensive Analysis of (3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE (CAS 1213160-89-4): Properties, Applications, and Industry Trends

The compound (3R)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE (CAS 1213160-89-4) is a chiral nitrile derivative with significant relevance in pharmaceutical and agrochemical research. Its unique stereochemical configuration and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its molecular properties, synthetic applications, and emerging trends in drug discovery, aligning with current industry demands for sustainable chemistry and precision synthesis.

Structurally, the compound features a 4-bromo-3-chlorophenyl moiety attached to a propanenitrile backbone with an (R)-configured amino group at the 3-position. This arrangement contributes to its high enantiomeric purity, a critical factor in asymmetric synthesis. Researchers frequently highlight its role in constructing chiral building blocks for kinase inhibitors and GPCR-targeted therapies, addressing the growing demand for targeted drug delivery systems in oncology and CNS disorders.

Recent advancements in flow chemistry and catalytic asymmetric synthesis have renewed interest in this compound. A 2023 study demonstrated its utility in continuous-flow hydrogenation reactions, achieving >99% ee with novel iridium catalysts. Such innovations align with the pharmaceutical industry's push toward green chemistry and process intensification, frequently searched topics in AI-driven material science platforms.

From a commercial perspective, CAS 1213160-89-4 has seen 15% annual demand growth since 2020, according to industry reports. This surge correlates with the development of next-generation antidepressants and non-opioid analgesics, where its scaffold appears in several clinical-stage candidates. Analytical techniques like HPLC chiral separation and X-ray crystallography remain essential for quality control, as discussed in recent FDA guidance on chiral impurities.

Environmental considerations are increasingly shaping its applications. The bromine-chlorine substitution pattern offers balanced lipophilicity for drug design while minimizing bioaccumulation risks—a hot topic in computational toxicology circles. Modern QSAR models predict favorable ADMET profiles for derivatives, making it a focus in fragment-based drug discovery.

Looking ahead, the integration of machine learning in retrosynthetic planning is expected to unlock novel routes for CAS 1213160-89-4 production. Platforms like IBM RXN for Chemistry already feature its structure in AI-predicted pathways, reflecting broader trends toward digitalization in chemical R&D. These developments position this chiral nitrile as a key player in the fourth industrial revolution of chemical manufacturing.